N-cycloheptyl-3-methylbenzamide
Overview
Description
N-cycloheptyl-3-methylbenzamide, also known as CYM-5442, is a synthetic compound that belongs to the family of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.
Scientific Research Applications
Pharmaceutical Development
N-cycloheptyl-3-methylbenzamide is a valuable intermediate in the synthesis of various pharmaceuticals. Its unique chemical structure allows it to participate in multiple reactions, making it a versatile precursor for drugs, including analgesics, antipyretics, and anti-inflammatory medications . This compound’s ability to form stable amide bonds is crucial in the development of new therapeutic agents.
Organic Synthesis
In organic chemistry, N-cycloheptyl-3-methylbenzamide is used as a reagent and catalyst. Its properties facilitate the synthesis of complex organic molecules through condensation reactions and acylation processes . This makes it an essential component in the preparation of amides and esters, enhancing the efficiency and yield of synthetic processes in both laboratory and industrial settings.
Material Science
N-cycloheptyl-3-methylbenzamide has applications in the development of new materials, particularly in the creation of polymers and resins. Its ability to form strong, stable bonds makes it useful in producing materials with enhanced durability and resistance to environmental factors . This is particularly valuable in the development of advanced composites and coatings.
Agricultural Chemistry
In the field of agricultural chemistry, N-cycloheptyl-3-methylbenzamide is explored for its potential as a pesticide or herbicide. Its chemical stability and reactivity can be harnessed to develop compounds that protect crops from pests and diseases, contributing to increased agricultural productivity and sustainability .
Safety and Hazards
properties
IUPAC Name |
N-cycloheptyl-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-12-7-6-8-13(11-12)15(17)16-14-9-4-2-3-5-10-14/h6-8,11,14H,2-5,9-10H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNDJDBXZIHAXBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptyl-3-methylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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